Cas no 14593-13-6 (Benzenepropanol, g-amino-a,a-dimethyl-)

• Product Name: Benzenepropanol, g-amino-a,a-dimethyl-
• CAS No: 14593-13-6
• MF: C₁₁H₁₇NO
• MW: 179.258783102036
• CID: 152509
• PubChem ID: 26748
• Update Time: 2025-04-19

Benzenepropanol, g-amino-a,a-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Benzenepropanol, g-amino-a,a-dimethyl-
• 4-amino-2-methyl-4-phenylbutan-2-ol
• 4-Amino-2-methyl-4-phenyl-2-butanol
• 14593-13-6
• DTXSID10932727
• BRN 2716923
• 3-Amino-1,1-dimethyl-3-phenyl-1-propanol
• SCHEMBL434164
• 2-BUTANOL, 4-AMINO-2-METHYL-4-PHENYL-

• Inchi： 1S/C11H17NO/c1-11(2,13)8-10(12)9-6-4-3-5-7-9/h3-7,10,13H,8,12H2,1-2H3
• InChI Key： BAOXLAKANOUOSX-UHFFFAOYSA-N
• SMILES： OC(C)(C)CC(C1C=CC=CC=1)N

Computed Properties

• Exact Mass: 179.13111
• Monoisotopic Mass: 179.131014
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2
• XLogP3: 1.1

Experimental Properties

• Density: 1.031
• Boiling Point: 307.3°Cat760mmHg
• Flash Point: 139.7°C
• Refractive Index: 1.542
• PSA: 46.25